![molecular formula C14H7Cl2NO2 B4895902 8-chloro-2-(3-chlorophenyl)-4H-3,1-benzoxazin-4-one](/img/structure/B4895902.png)
8-chloro-2-(3-chlorophenyl)-4H-3,1-benzoxazin-4-one
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Description
Synthesis Analysis
The synthesis of benzoxazinone derivatives often involves the reaction of ortho-lithiophenyl (-hetaryl) isocyanides with carbonyl compounds, leading to various products depending on the reaction conditions and substitution patterns. For instance, 4H-3,1-benzoxazin-4-ones can be obtained through specific rearrangements and reactions with carbon dioxide, followed by nucleophilic substitution processes (Lygin & de Meijere, 2009).
Molecular Structure Analysis
Benzoxazinone derivatives display a range of molecular conformations and interactions. For example, the molecule can exhibit a half-boat conformation in the oxazine ring, and the presence of chlorine substituents affects the molecular orientation and potential steric interactions (Chaudhuri, Helliwell, & Kundu, 2001).
Chemical Reactions and Properties
The chemical reactivity of 8-chloro-2-(3-chlorophenyl)-4H-3,1-benzoxazin-4-one and related compounds is influenced by the presence of chlorine substituents and the benzoxazinone core. These compounds can undergo various reactions, including coupling reactions catalyzed by copper, leading to the formation of diverse benzoxazin-3-(4H)-ones with different substituents (Chen, Shen, & Bao, 2009).
Mechanism of Action
Future Directions
Benzoxazinones, due to their wide range of biological activities, have attracted the attention of chemists, medicinal chemists, and professionals in health sciences. They can be used to develop potent lead compounds with good efficacy and low toxicity . Therefore, the future research directions might include the synthesis of new benzoxazinone derivatives and the investigation of their biological activities.
properties
IUPAC Name |
8-chloro-2-(3-chlorophenyl)-3,1-benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7Cl2NO2/c15-9-4-1-3-8(7-9)13-17-12-10(14(18)19-13)5-2-6-11(12)16/h1-7H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWGCAENBCOPJAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NC3=C(C=CC=C3Cl)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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